Cas no 1187874-86-7 (3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid)

• Product Name: 3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid
• CAS No: 1187874-86-7
• MF: C₁₂H₁₅BF₃NO₂
• MW: 273.06
• CID: 5143341
• PubChem ID: 89859967
• Update Time: 2025-06-20

3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(piperidin-1-yl)-3-(trifluoromethyl)phenyl)boronic acid
• 3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid
• 1187874-86-7
• CS-0456915
• (3-(Piperidin-1-yl)-4-(trifluoromethyl)phenyl)boronic acid
• SCHEMBL15332252

• Inchi： 1S/C12H15BF3NO2/c14-12(15,16)10-8-9(13(18)19)4-5-11(10)17-6-2-1-3-7-17/h4-5,8,18-19H,1-3,6-7H2
• InChI Key： UICNTABOACSVOB-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(N2CCCCC2)C(C(F)(F)F)=C1)(O)O

Computed Properties

• Exact Mass: 273.1147934g/mol
• Monoisotopic Mass: 273.1147934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Additional information on 3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid

Introduction to 3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic Acid (CAS No. 1187874-86-7)

3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1187874-86-7, features a boronic acid functional group attached to a phenyl ring substituted with both a piperidine moiety and a trifluoromethyl group. Such structural features make it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions like the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures.

The presence of the piperidin-1-yl group introduces a nitrogen-containing heterocycle into the molecular framework, which can influence both the electronic properties and the biological activity of the compound. Piperidine derivatives are well-known for their role as pharmacophores in numerous therapeutic agents, often contributing to improved solubility, metabolic stability, and target binding affinity. In contrast, the trifluoromethyl group is a common substituent in drug design due to its ability to modulate lipophilicity, metabolic stability, and electronic distribution within the molecule. The combination of these two groups in 3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid suggests potential applications in the development of novel pharmaceuticals where both steric and electronic effects are carefully balanced.

Boronic acids, including 3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid, are particularly valuable in synthetic chemistry because they participate in reversible bonding interactions with diols, making them useful in applications such as affinity chromatography and click chemistry. The boronic acid functionality also enables participation in transition-metal-catalyzed coupling reactions, which are fundamental to constructing carbon-carbon bonds in complex organic molecules. Recent advancements in synthetic methodologies have further highlighted the utility of boronic acids in constructing biaryl structures, which are prevalent motifs in many biologically active compounds.

In recent years, there has been growing interest in exploring the applications of 3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid in medicinal chemistry. The compound’s unique structural features make it an attractive candidate for further derivatization and investigation as a potential lead molecule or intermediate in drug discovery programs. For instance, its ability to undergo cross-coupling reactions allows for the facile introduction of diverse functional groups, enabling chemists to rapidly explore structural space. This flexibility is particularly valuable when designing molecules targeting complex biological pathways where multiple interactions need to be optimized.

One notable area of research involving 3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid is its application in materials science. The trifluoromethyl group imparts specific electronic properties that can be exploited in the design of organic semiconductors or liquid crystals. Additionally, the piperidine moiety can influence intermolecular interactions, potentially leading to novel materials with tailored physical properties. Such applications are particularly relevant in the development of advanced electronic devices and optoelectronic materials where precise control over molecular structure is essential.

The synthesis of 3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid presents both challenges and opportunities for synthetic chemists. The introduction of both nitrogen-containing and halogenated substituents requires careful consideration of reaction conditions to ensure high yields and purity. However, recent developments in catalytic systems have made it possible to achieve these transformations more efficiently than ever before. For example, palladium-catalyzed cross-coupling reactions now often proceed under mild conditions with high selectivity, making it feasible to construct complex boronic acid derivatives like this one with relative ease.

The biological activity of 3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid has not been extensively studied as a standalone compound but holds promise for future investigation. Its structural similarity to known pharmacophores suggests that it may exhibit interactions with biological targets relevant to therapeutic intervention. Furthermore, its boronic acid functionality opens avenues for exploring its potential as a probe or tool compound in biochemical assays. For instance, boronic acids have been used as inhibitors of enzymes that exhibit boronate esterase activity, such as proteases and kinases. The unique combination of substituents in this compound may confer novel inhibitory properties worth investigating.

In conclusion,3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid (CAS No. 1187874-86-7) is a multifaceted compound with significant potential applications across multiple disciplines. Its role as a synthetic intermediate in pharmaceutical chemistry is well-established, but its potential extends beyond this realm into materials science and biochemical research. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens,3-(piperidin-1-yl)-4-(trifluoromethyl)phenylboronic acid may well emerge as a key player in future advancements.